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Compound of Interest

Compound Name: N-Cbz-4,4'-bipiperidine

Cat. No.: B025722 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-Cbz-4,4'-bipiperidine was publicly

available at the time of this writing. The following guidance is based on best practices for

handling similar chemical compounds and data extrapolated from SDSs of structurally related

molecules, such as 4,4'-bipiperidine and other N-protected piperidine derivatives. Researchers,

scientists, and drug development professionals must conduct a thorough risk assessment

before handling this compound.

This technical guide provides a comprehensive overview of the safety and handling guidelines

for N-Cbz-4,4'-bipiperidine, designed for professionals in research and drug development.

The information herein is intended to supplement, not replace, institutional safety protocols and

expert consultation.

Hazard Identification and Classification
While specific GHS classifications for N-Cbz-4,4'-bipiperidine are not available, based on

related compounds, it should be handled as a substance with the potential for the following

hazards:

Skin Corrosion/Irritation: Similar piperidine compounds can cause skin irritation.[1][2][3][4][5]

Serious Eye Damage/Eye Irritation: May cause serious eye irritation or damage.[1][2][3][4][5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3][4]
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Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of the parent

compound, 4,4'-bipiperidine, to provide an estimation for N-Cbz-4,4'-bipiperidine.

Property Value (for 4,4'-Bipiperidine)

Molecular Formula C10H20N2

Molecular Weight 168.28 g/mol [1][6]

Melting Point 169.0 to 173.0 °C[7]

Boiling Point 278.6 ± 8.0 °C (Predicted)[7]

pKa 10.68 ± 0.10 (Predicted)[7]

Density 0.942 ± 0.06 g/cm3 (Predicted)[7]

Toxicological Information
Quantitative toxicological data for N-Cbz-4,4'-bipiperidine is not available. The data for

piperazine, a related cyclic diamine, is provided for context. It is crucial to handle N-Cbz-4,4'-
bipiperidine as a potentially toxic substance.

Test Species Route Value

LD50 (Piperazine

Anhydrous)
Rat Oral 1,900 mg/kg

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is paramount to ensure the safety of laboratory

personnel and the integrity of the research.

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory to prevent skin contact, eye exposure, and

inhalation.[8]
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PPE Category Required Recommended Rationale

Hand Protection Nitrile gloves[8] Double-gloving[8][9]

Protects against

accidental skin

contact. Since no

specific chemical

resistance data is

available, nitrile

gloves are a standard

for general laboratory

chemical handling.

Double-gloving is

recommended for

added protection.[8][9]

Eye & Face Protection
Safety glasses with

side shields[8]

Chemical safety

goggles or a face

shield[8][10]

Protects against

splashes and airborne

particles. A face shield

offers a full range of

protection against

splashes to the face

and eyes.[9]

Respiratory Protection
Use in a certified

chemical fume hood

NIOSH-approved

respirator with a

particulate filter (e.g.,

N95 or P100) if a

fume hood is not

available[8]

Prevents inhalation of

the powder. Handling

fine powders outside

of a contained

ventilation system

poses a respiratory

risk.[8]

Body Protection Laboratory coat[8]

Chemical-resistant

apron for handling

solutions[8]

Protects skin and

personal clothing from

contamination.

Handling Procedures
Work in a well-ventilated area, preferably within a chemical fume hood.[1][2][4][8]
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Avoid contact with skin, eyes, and clothing.[2][3]

Avoid the formation of dust and aerosols.[4][11]

Wash hands thoroughly after handling.[1][2][3][4]

Do not eat, drink, or smoke in the laboratory.[3]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][5][12]

Keep away from heat, sparks, and open flames.[12]

Protect from moisture.[5]

Store locked up.[1][3]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[1][4]

[5]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Get medical attention.[1][4][5]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1][4][5]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Get

medical attention.[1][5]
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Accidental Release and Disposal
Accidental Release

Ensure adequate ventilation.[1][4][11]

Use personal protective equipment.[1][11]

Avoid dust formation.[1][4][11]

Sweep up and shovel into suitable containers for disposal.[1][4][11]

Do not let the chemical enter the environment.[1][4][11]

Disposal
Dispose of contents/container to an approved waste disposal plant.[1][4][5]

Disposal must be in accordance with federal, state, and local environmental control

regulations.[4]

Visualized Workflows
The following diagrams illustrate key logical relationships and workflows for handling chemical

compounds safely.
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General Chemical Handling Workflow

Preparation

Execution

Post-Experiment
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Caption: General workflow for handling chemical substances.
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Chemical Spill Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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